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Introduction

Fenpyrazone is a third-generation 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibiting

herbicide developed for post-emergence control of a broad spectrum of annual grass and

broadleaf weeds in corn (Zea mays L.).[1][2] Its development marks a significant advancement

in weed management, particularly for controlling weeds resistant to other herbicide modes of

action, such as ALS inhibitors.[1] This technical guide provides an in-depth overview of the

foundational research on fenpyrazone, including its chemical properties, mechanism of action,

herbicidal efficacy, and available information on its synthesis and metabolic fate.

Chemical and Physical Properties
Fenpyrazone is a complex organic molecule with the IUPAC name [4-[2-chloro-4-

methylsulfonyl-3-(2,2,2-trifluoroethoxymethyl)benzoyl]-1-ethylpyrazol-5-yl] 1,3-

dimethylpyrazole-4-carboxylate.[3] Its key chemical and physical properties are summarized in

the table below.
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Property Value Source

IUPAC Name

[4-[2-chloro-4-methylsulfonyl-3-

(2,2,2-

trifluoroethoxymethyl)benzoyl]-

1-ethylpyrazol-5-yl] 1,3-

dimethylpyrazole-4-carboxylate

PubChem

CAS Number 1992017-55-6 PubChem[3]

Molecular Formula C22H22ClF3N4O6S PubChem[3]

Molecular Weight 562.9 g/mol PubChem[3]

SMILES

CCN1C(=C(C=N1)C(=O)C2=C

(C(=C(C=C2)S(=O)

(=O)C)COCC(F)

(F)F)Cl)OC(=O)C3=CN(N=C3

C)C

PubChem[3]

InChIKey
NWBFHIJKEYFVND-

UHFFFAOYSA-N
PubChem[3]

Mechanism of Action
Fenpyrazone's herbicidal activity stems from its inhibition of the 4-hydroxyphenylpyruvate

dioxygenase (HPPD) enzyme. This enzyme is a critical component in the biochemical pathway

responsible for the synthesis of plastoquinones and tocopherols in plants. Plastoquinones are

essential cofactors for phytoene desaturase, an enzyme involved in carotenoid biosynthesis.

By inhibiting HPPD, fenpyrazone disrupts the production of these vital compounds. The lack of

carotenoids leads to the photo-oxidation and degradation of chlorophyll, resulting in the

characteristic bleaching or whitening of the plant's meristematic tissues. This ultimately leads to

the cessation of growth and death of susceptible weeds.[1] The onset of symptoms, such as

chlorosis and bleaching, is typically observed within 2-3 days of application, with weed death

occurring within 5-7 days.[1]

Mechanism of action of fenpyrazone via HPPD inhibition.
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Herbicidal Efficacy and Crop Safety
Fenpyrazone is effective as a post-emergence herbicide in corn at a recommended dose rate

of 90-135 g a.i./ha.[1] Field experiments have demonstrated high efficacy in controlling a wide

range of weed species.

Table 1: Herbicidal Spectrum of Fenpyrazone

Weed Species Common Name

Abutilon theophrasti Velvetleaf

Amaranthus retroflexus Redroot pigweed

Chenopodium album Lamb's quarters

Digitaria sanguinalis Crabgrass

Echinochloa crus-galli Barnyardgrass

Eleusine indica Goosegrass

Setaria viridis Green foxtail

Solanum nigrum Black nightshade

Xanthium strumarium Cocklebur

Source: KingAgroot[1]

Table 2: Quantitative Efficacy Data from Field Trials

Application Rate (g a.i.
ha⁻¹)

Weed Biomass Reduction
(%)

Maize Yield Increase (%)

45 88.7 - 97.4 10.1 - 22.2

67.5 88.7 - 97.4 10.1 - 22.2

90 88.7 - 97.4 10.1 - 22.2

135 88.7 - 97.4 10.1 - 22.2
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Source: ResearchGate[2]

Fenpyrazone exhibits excellent safety in corn at the recommended application rates.[1] Studies

on rotational crops have also indicated good safety profiles for succeeding crops such as

winter wheat, garlic, and spinach, even at application rates three times the recommended

dose.[2]

Synthesis
Detailed, publicly available protocols for the synthesis of fenpyrazone are limited. However,

patent literature indicates that a key intermediate in its synthesis is 3-(4,5-dihydro-3-

isoxazolyl)-2-methyl-4-(methylsulfonyl)benzoic acid.[4] The synthesis likely involves the

acylation of a pyrazole derivative with a substituted benzoic acid chloride.

A plausible, high-level workflow for the synthesis of fenpyrazone.

Metabolic Fate
Metabolism in Plants
Specific studies detailing the metabolic pathway of fenpyrazone in maize are not readily

available in the public domain. However, the metabolism of other HPPD-inhibiting herbicides in

tolerant plants like corn is known to proceed through a three-phase detoxification process:

Phase I: Transformation: The initial modification of the herbicide molecule, often involving

oxidation, reduction, or hydrolysis. For HPPD inhibitors, this can involve hydroxylation of the

aromatic ring, a reaction often catalyzed by cytochrome P450 monooxygenases.

Phase II: Conjugation: The modified herbicide is then conjugated with endogenous

molecules such as sugars (e.g., glucose) or amino acids (e.g., glutathione). This increases

the water solubility of the molecule and reduces its phytotoxicity.

Phase III: Compartmentation: The conjugated metabolites are transported and sequestered

into cellular compartments, such as the vacuole, or incorporated into cell wall components,

effectively removing them from sites of action.

Degradation in Soil
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The degradation of fenpyrazone in soil is expected to be influenced by factors such as soil

type, organic matter content, pH, temperature, and microbial activity. While specific degradation

pathways for fenpyrazone are not yet published, the general degradation of herbicides in soil

involves both microbial and chemical processes. These can include hydrolysis, oxidation, and

other transformations leading to the formation of various metabolites. Ultimately, the herbicide

molecule is broken down into simpler compounds.

Experimental Protocols
Detailed experimental protocols for foundational research on fenpyrazone are not widely

published. However, standard methodologies for herbicide research would be applicable.

Herbicidal Efficacy Evaluation
Objective: To determine the dose-response of various weed species to fenpyrazone.

Methodology:

Plant Material: Grow target weed species from seed in pots containing a standardized soil

mix in a greenhouse or growth chamber.

Herbicide Application: Apply fenpyrazone at a range of doses (e.g., 0, 45, 67.5, 90, 135, 180

g a.i. ha⁻¹) to plants at a specific growth stage (e.g., 3-4 leaf stage) using a laboratory track

sprayer.

Experimental Design: Use a completely randomized design with multiple replications for

each treatment.

Data Collection: At specified time points (e.g., 7, 14, and 21 days after treatment), visually

assess phytotoxicity on a scale of 0% (no effect) to 100% (plant death). Harvest the above-

ground biomass and determine the fresh and dry weights.

Data Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) and

calculate the GR50 (the dose required to cause a 50% reduction in plant growth).

Residue Analysis in Soil and Plant Tissues
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Objective: To quantify the concentration of fenpyrazone and its potential metabolites in soil and

plant samples.

Methodology:

Sample Collection: Collect soil and plant samples from treated plots at various time intervals.

Extraction: Extract fenpyrazone and its metabolites from the samples using an appropriate

solvent system (e.g., acetonitrile/water).

Clean-up: Purify the extracts to remove interfering substances using techniques such as

solid-phase extraction (SPE).

Analysis: Quantify the analytes using high-performance liquid chromatography coupled with

tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-

MS).

Method Validation: Validate the analytical method for accuracy, precision, linearity, and limits

of detection (LOD) and quantification (LOQ).

A typical workflow for the analysis of fenpyrazone residues.

Toxicological Profile
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for fenpyrazone based on available data:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

A comprehensive toxicological data sheet for fenpyrazone is not yet widely available in the

public domain. Further studies are needed to fully characterize its acute and chronic toxicity, as

well as its potential environmental impact on non-target organisms.
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Conclusion
Fenpyrazone is a promising HPPD-inhibiting herbicide that offers effective post-emergence

control of a broad range of weeds in corn, including those resistant to other herbicide classes.

Its favorable crop safety profile, including for some rotational crops, makes it a valuable tool for

integrated weed management programs. While foundational research has established its

mechanism of action and herbicidal efficacy, further publicly available, in-depth studies on its

synthesis, metabolic pathways in plants and soil, and a comprehensive toxicological profile

would be beneficial for the scientific and regulatory communities. As with any herbicide,

responsible stewardship and adherence to label recommendations are crucial for its

sustainable use in agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. kingagroot.com [kingagroot.com]

2. researchgate.net [researchgate.net]

3. Fenpyrazone | C22H22ClF3N4O6S | CID 139509774 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. WO2024088280A1 - Preparation method for herbicide intermediate - Google Patents
[patents.google.com]

To cite this document: BenchChem. [Foundational Research on Fenpyrazone: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624657#fenpyrazone-herbicide-foundational-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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